7-Hydroxy-3-(4-methoxyphenoxy)-2-methyl-8-[(4-methylpiperazin-1-yl)methyl]chromen-4-one

• IUPAC Name: 7-hydroxy-3-(4-methoxyphenoxy)-2-methyl-8-[(4-methylpiperazin-1-yl)methyl]chromen-4-one
• InChI: InChI=1S/C23H26N2O5/c1-15-22(30-17-6-4-16(28-3)5-7-17)21(27)18-8-9-20(26)19(23(18)29-15)14-25-12-10-24(2)11-13-25/h4-9,26H,10-14H2,1-3H3
• InChI Key: PFTPINSRVAPWOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C2=C(O1)C(=C(C=C2)O)CN3CCN(CC3)C)OC4=CC=C(C=C4)OC
• Molecular Formula: C23H26N2O5
• Molecular Weight: 410.5 g/mol
• CAS No.: 845900-26-7

Description

The compound “7-Hydroxy-3-(4-methoxyphenoxy)-2-methyl-8-[(4-methylpiperazin-1-yl)methyl]chromen-4-one” is a chemical compound with the molecular formula C17H14O4. It is a solid substance. The compound is part of a collection of unique chemicals provided by Sigma-Aldrich.

Molecular Structure Analysis

The molecular structure of this compound is represented by the formula C17H14O4. The InChI key for this compound is MJQHCKOMFMGCQG-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

This compound is a solid substance. The molecular weight of this compound is 268.2641. Unfortunately, other physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the resources.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Devender Mandala et al. (2013) synthesized a series of novel chromen-2-one derivatives, including structures related to the compound of interest, demonstrating significant antibacterial and antifungal activities. Their study utilized reductive amination techniques and further analyzed the compounds through spectroscopy and molecular modeling against oxidoreductase proteins, indicating potential for antimicrobial applications (Mandala et al., 2013).

Neuroprotective Effects

A study by W. Zuo et al. (2015) on a closely related compound, IMM-H004, revealed antioxidant and neuroprotective roles in cerebral ischemia models. This investigation highlights the compound's ability to protect against transient global ischemic injury, suggesting its utility in neurological research and potential therapeutic applications (Zuo et al., 2015).

Organic Synthesis Applications

Research into polystyrene-supported catalysts by Matteo Alonzi et al. (2014) explored their use in the Michael addition for synthesizing Warfarin and its analogs, involving chromen-2-one derivatives. This work demonstrates the versatility of chromen-2-one compounds in facilitating organic synthesis, presenting an environmentally friendly approach to producing pharmacologically relevant molecules (Alonzi et al., 2014).

Antiviral Activities

A study on phenolic compounds from Cassia siamea, including chromen-2-one derivatives, by Yin-ke Li et al. (2015), showed potential anti-tobacco mosaic virus (anti-TMV) activity. These findings suggest the applicability of such compounds in agricultural research and potential antiviral therapies (Li et al., 2015).

Safety and Hazards

The compound is classified as Acute Tox. 1 Dermal - Eye Irrit. 2 - Skin Irrit. 2. The hazard statements associated with this compound are H310 - H315 - H319. Precautionary measures include P262 - P264 - P280 - P302 + P352 + P310.